Cas no 1057671-60-9 (3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1057671-60-9
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6076275
• PubChem ID: 53434430
• Update Time: 2025-10-06

3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• Benzenepropanol, 4-fluoro-3-(trifluoromethyl)-
• 1057671-60-9
• 3-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-ol
• 3-(4-fluoro-3-trifluoromethylphenyl)-1-propanol
• EN300-1936430
• SCHEMBL81056
• 3-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL
• A1-32272

• Inchi： 1S/C10H10F4O/c11-9-4-3-7(2-1-5-15)6-8(9)10(12,13)14/h3-4,6,15H,1-2,5H2
• InChI Key： BRKAGQBRBWJKGU-UHFFFAOYSA-N
• SMILES： C1(CCCO)=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 247.2±35.0 °C(Predicted)
• pka: 14.97±0.10(Predicted)

Additional information on 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol

Introduction to 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1057671-60-9)

3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1057671-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated aromatic alcohols, characterized by its unique structural features that include a phenyl ring substituted with both fluoro and trifluoromethyl groups, coupled with a propan-1-ol side chain. The presence of these fluorine atoms imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol is highly versatile, offering opportunities for modifications at multiple positions. The fluoro group at the 4-position of the phenyl ring can influence both the metabolic stability and binding affinity of the molecule when incorporated into drug candidates. Similarly, the trifluoromethyl group at the 3-position introduces lipophilicity and can enhance binding interactions with biological targets. The propan-1-ol side chain provides a hydroxyl moiety that can participate in hydrogen bonding, further modulating the pharmacokinetic profile of derivatives.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved pharmacological properties. Fluoroalkyl groups, in particular, have been extensively studied for their ability to enhance metabolic stability, reduce susceptibility to degradation by enzymes, and improve oral bioavailability. The compound 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol exemplifies these advantages, making it a promising intermediate in the synthesis of next-generation therapeutics.

One of the most compelling aspects of 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical in numerous biological pathways and are often implicated in diseases like cancer and inflammatory disorders. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit high selectivity and potency against these targets. For instance, studies have shown that fluorinated phenylpropanoids can interfere with the active sites of kinases by occupying hydrophobic pockets or by forming specific hydrogen bonds.

Moreover, the pharmaceutical industry has increasingly recognized the importance of fluorine atoms in optimizing drug candidates. The introduction of fluorine into a molecule can alter its electronic distribution, leading to enhanced binding affinity and reduced off-target effects. The dual substitution pattern in 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol—namely, the fluoro group at position 4 and the trifluoromethyl group at position 3—creates a highly tunable pharmacophore that can be exploited for designing molecules with tailored properties.

Recent advancements in computational chemistry have further accelerated the discovery process for fluorinated compounds like 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol. Molecular modeling techniques allow researchers to predict how structural modifications will affect biological activity without resorting to costly wet-lab experiments. These tools have been instrumental in identifying lead compounds with high potential for further optimization. For example, virtual screening has been used to identify derivatives of this compound that exhibit improved solubility and reduced toxicity profiles.

The agrochemical sector has also benefited from the use of fluorinated compounds. Fluorinated phenylpropanoids have shown promise as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests while maintaining low environmental impact. The structural complexity of 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol provides a rich platform for developing novel agrochemicals that offer greater efficacy and sustainability compared to traditional chemical agents.

In conclusion, 3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1057671-60-9) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for designing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and environmental challenges, compounds like this will play an increasingly vital role in addressing global health and agricultural needs.